N-benzyl-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-benzyl-2-[7-(4-fluorophenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C21H17FN4O2S/c1-13-24-19-20(29-13)18(15-7-9-16(22)10-8-15)25-26(21(19)28)12-17(27)23-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,23,27)
• InChI Key: WOOGDTSUOSZHFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NCC3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C21H17FN4O2S
• Molecular Weight: 408.5 g/mol

Description

N-benzyl-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H17FN4O2S and its molecular weight is 408.45. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationships and Metabolic Stability

Research has focused on understanding the structure-activity relationships (SAR) of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors, exploring various heterocyclic analogues to improve metabolic stability. Studies like those by Stec et al. (2011) highlight the importance of modifying heterocyclic rings to enhance the drug's metabolic profile, which could be relevant for designing derivatives of the specified compound for improved efficacy and stability (Stec et al., 2011).

Antitumor Activity

Compounds with benzothiazole moieties, similar to the specified chemical, have been extensively investigated for their antitumor properties. For instance, research by Yurttaş et al. (2015) on benzothiazole derivatives demonstrated considerable anticancer activity against various cancer cell lines, indicating the potential of the specified compound in oncological research (Yurttaş et al., 2015).

Antimicrobial Activity

Benzothiazole and fluorophenyl compounds have also been explored for their antimicrobial effects. Sathe et al. (2011) synthesized fluorinated benzothiazolo imidazole compounds that exhibited promising antimicrobial activity, suggesting the specified compound could have applications in developing new antimicrobial agents (Sathe et al., 2011).

Spectroscopic and Photovoltaic Efficiency Studies

Studies on benzothiazolinone acetamide analogs, as conducted by Mary et al. (2020), involve spectroscopic analyses and photovoltaic efficiency modeling. These research efforts are directed toward understanding the electronic properties and potential applications of these compounds in dye-sensitized solar cells, indicating a broader research applicability beyond pharmaceuticals (Mary et al., 2020).

Kinase Inhibition and Anticancer Activities

Furthermore, N-benzyl-substituted acetamide derivatives have been synthesized to investigate their Src kinase inhibitory and anticancer activities. Research by Fallah-Tafti et al. (2011) exemplifies the pursuit of novel cancer therapies through the inhibition of specific kinases, suggesting that derivatives of the specified compound could be relevant in targeting cancer signaling pathways (Fallah-Tafti et al., 2011).